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Compound of Interest

Compound Name: Cis-Zeatin

Cat. No.: B600781 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Cis-Zeatin, a naturally occurring cytokinin, plays a crucial role in the regulation of plant growth

and development. Though often considered less biologically active than its trans-isomer, recent

research has highlighted its significance, particularly in stress responses. This technical guide

provides an in-depth analysis of the molecular structure and chemical properties of cis-Zeatin,

offering valuable data for researchers in agricultural biotechnology, plant science, and drug

development. The guide details experimental protocols for its extraction, quantification, and

bioactivity assessment, and visualizes its metabolic and signaling pathways to facilitate a

deeper understanding of its function.

Molecular Structure of cis-Zeatin
Cis-Zeatin is an adenine-derivative cytokinin characterized by an isoprenoid side chain

attached at the N6 position of the purine ring. The defining feature of its stereochemistry is the

cis configuration of the double bond within this side chain.
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Identifier Value

IUPAC Name
(2Z)-2-methyl-4-(9H-purin-6-ylamino)but-2-en-1-

ol[1][2]

Synonyms
(Z)-Zeatin, cZ, 6-(4-Hydroxy-3-methyl-cis-2-

butenylamino)purine[1][3]

CAS Number 32771-64-5[1]

Chemical Formula C₁₀H₁₃N₅O

Molecular Weight 219.24 g/mol

Chemical Properties of cis-Zeatin
The chemical properties of cis-Zeatin are fundamental to its biological activity, influencing its

solubility, stability, and interaction with cellular components.

Solubility and Stability
Quantitative data regarding the solubility and stability of cis-Zeatin is crucial for its effective

use in experimental settings.

Property Value Conditions

Solubility Soluble DMSO, Methanol

Sparingly Soluble Aqueous Buffers

10 mg/mL Glacial Acetic Acid

Stability ≥ 4 years Solid form at -20°C

Note: For aqueous solutions, it is recommended to first dissolve cis-Zeatin in DMSO and then

dilute with the aqueous buffer.
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Cis-Zeatin is synthesized in plants primarily through the tRNA degradation pathway. Its

metabolism involves several enzymatic modifications that regulate its activity and

concentration.

Biosynthesis Pathway
The biosynthesis of cis-Zeatin initiates with the prenylation of adenine residues in specific

tRNA molecules by tRNA-isopentenyltransferases (tRNA-IPTs). The subsequent degradation of

these modified tRNAs releases cis-Zeatin precursors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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